N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H20N2O4S/c22-18(20-11-13-3-4-15-16(10-13)25-12-24-15)14-5-7-21(8-6-14)19(23)17-2-1-9-26-17/h1-4,9-10,14H,5-8,11-12H2,(H,20,22)
• InChI Key: DRWCENZOZNFZRC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CS4
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that has been extensively studied for its potential use in the treatment of various neurological disorders. BTCP belongs to the class of compounds known as piperidine derivatives and is structurally similar to other compounds such as fentanyl and meperidine.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also acts as an antagonist at the serotonin transporter, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to increase levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and reward. It has also been shown to decrease levels of serotonin, which is involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for the mu-opioid receptor, which allows for precise manipulation of this target. However, one limitation is its potential for abuse and addiction, which can complicate interpretation of results.

Future Directions

Future research on N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide could focus on developing more selective and potent derivatives that have fewer side effects and lower potential for abuse. Additionally, studies could investigate the use of N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in combination with other drugs or therapies for the treatment of neurological disorders. Finally, research could focus on the development of novel delivery methods for N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, such as transdermal patches or sustained-release formulations, to improve its efficacy and safety.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide can be synthesized using various methods, including the reaction of 1-(2-thienylcarbonyl)-4-piperidinecarboxylic acid with 1-(1,3-benzodioxol-5-ylmethyl)piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been studied for its potential use in the treatment of various neurological disorders, including chronic pain, depression, and anxiety. It has been shown to have analgesic, antidepressant, and anxiolytic effects in animal models.